Cas no 1806726-06-6 (3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806726-06-6
• MF: C₈H₄F₆INO
• MW: 371.018355369568
• CID: 4836034
• Update Time: 2025-05-20

3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO/c1-3-2-4(15)5(7(9,10)11)16-6(3)17-8(12,13)14/h2H,1H3
• InChI Key： SVXAKHNBPOYQEZ-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(N=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806726-06-6)

3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and versatile reactivity. This compound, identified by its CAS number 1806726-06-6, belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The presence of multiple functional groups, including an iodo substituent, a methyl group, a trifluoromethoxy moiety, and a trifluoromethyl group, makes this compound a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The structural composition of 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine imparts distinct chemical properties that enhance its utility in synthetic chemistry. The iodo group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds. Additionally, the methyl group at the 5-position contributes to the overall steric and electronic environment of the molecule, influencing its reactivity and interaction with biological targets. The two trifluoromethyl groups at the 2- and 4-positions (implied by the structure) introduce electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and enhance binding affinity to certain biological receptors.

The trifluoromethoxy group at the 6-position further enriches the compound's synthetic potential by providing another site for functionalization and by contributing to its lipophilicity and metabolic stability. These features make 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine an attractive building block for medicinal chemists seeking to develop small molecule inhibitors or agonists with optimized pharmacokinetic profiles. In recent years, there has been a growing interest in pyridine derivatives due to their demonstrated efficacy across various therapeutic areas, including oncology, immunology, and neuroscience.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into heterocyclic scaffolds can significantly alter physicochemical properties such as solubility, permeability, and metabolic stability, all of which are critical factors in determining a drug's success in clinical trials. For instance, studies have shown that trifluoromethyl groups can enhance binding affinity by improving hydrophobic interactions with target proteins. Similarly, trifluoromethoxy groups can influence metabolic pathways by resisting oxidative degradation, thereby extending a drug's half-life in vivo. These attributes have made fluorinated pyridines indispensable in modern drug design.

The iodo substituent in 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is particularly noteworthy because it enables direct access to a wide range of derivatives through palladium-catalyzed cross-coupling reactions. These reactions are foundational in constructing complex molecular architectures and have been widely employed in both academic research and industrial drug development. For example, Suzuki-Miyaura coupling allows for the introduction of aryl or vinyl groups at various positions around the pyridine ring, while Stille coupling facilitates the incorporation of alkyl or aryl groups via organostannane reagents. Such transformations have been instrumental in generating novel analogs with improved pharmacological properties.

In the context of oncology research, pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, particularly its combination of halogenated aromatic rings and electron-withdrawing groups, make it a suitable candidate for designing kinase inhibitors with high selectivity and potency. Recent studies have demonstrated that trifluoromethoxy-substituted pyridines can effectively modulate kinase activity by interacting with key residues in the ATP-binding pocket or through allosteric regulation. Moreover, the presence of an iodo group provides an opportunity to further derivatize these compounds into more complex scaffolds that may exhibit enhanced target engagement.

Another area where this compound has found utility is in immunology research. Pyridine-based molecules have been explored as modulators of immune checkpoints, which are critical targets for therapies aimed at enhancing anti-tumor immune responses or suppressing autoimmune diseases. The electronic properties conferred by the multiple fluorinated substituents can fine-tune interactions with immune receptor tyrosine-based activation motifs (ITAMs) or other signaling domains. For instance, trifluoromethyl groups can increase binding affinity by stabilizing charged interactions or hydrophobic pockets within protein targets. Additionally, the ability to introduce diverse functional groups via cross-coupling reactions allows medicinal chemists to optimize pharmacokinetic profiles while maintaining strong biological activity.

The synthesis of 3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors such as 2-amino-5-methylpyridine or related halogenated pyridines. Key steps often include halogenation strategies to introduce the iodine atom at the desired position followed by selective fluorination using reagents like Selectfluor® or DAST (diethylaminosulfur trifluoride). The subsequent introduction of trifluoromethoxy groups can be achieved through nucleophilic aromatic substitution (SNAr) reactions using sodium triflate or potassium triflate under controlled conditions. Each synthetic step must be carefully optimized to ensure high yield and purity while minimizing side reactions that could compromise downstream applications.

In conclusion,3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806726-06-6) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features—comprising an iodo, methyl, two trifluoromethyl, and one trifluoromethoxy group—make it a valuable tool for constructing complex molecules via cross-coupling reactions. Recent advances in medicinal chemistry have underscored the importance of fluorinated pyridines in drug design due to their ability to enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles. As research continues to uncover new applications for this compound,3-Iodo-5-methyl-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is expected to remain at forefront of synthetic organic chemistry efforts aimed at developing novel therapeutics across multiple therapeutic areas.